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Compound of Interest

Compound Name: Ethyl 2-chloro-3-hydroxybenzoate

CAS No.: 1260810-04-5

Cat. No.: B577937

Get Quote

Executive Summary
Ethyl 2-chloro-3-hydroxybenzoate is a 1,2,3-trisubstituted aromatic ester.[1] Its infrared (IR)

spectrum is distinct from its isomers (e.g., salicylates) due to the specific positioning of the

chlorine atom relative to the hydroxyl and ester groups. Unlike its 2-hydroxy isomer, this

compound does not exhibit the dramatic carbonyl shift associated with intramolecular hydrogen

bonding, making IR a rapid tool for structural verification.

Experimental Methodology
To ensure reproducible data, the following protocol is recommended for acquiring the reference

spectrum.

Sample Preparation Protocol
Technique: Attenuated Total Reflectance (ATR) is preferred for neat solids; KBr Pellet is

acceptable for higher resolution of weak overtones.[1]

Matrix: Diamond or ZnSe crystal (ATR); Spectral grade KBr (Pellet).[1]
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Resolution: 4 cm⁻¹ (standard) or 2 cm⁻¹ (high-res).

Scans: Minimum 32 scans to improve signal-to-noise ratio.

Data Processing
Baseline Correction: Multipoint linear adjustment.

Normalization: Min-Max normalization (0–1 absorbance) for overlay comparison.

Characteristic Peak Assignment
The spectrum of Ethyl 2-chloro-3-hydroxybenzoate is defined by the interplay between the

electron-withdrawing chlorine (inductive effect) and the phenolic hydroxyl group.

Table 1: Key IR Absorption Bands
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Functional
Group

Frequency
(cm⁻¹)

Intensity
Vibrational
Mode

Structural
Insight

Phenolic O-H 3300 – 3450 Broad, Med Stretching

H-bonded to Cl.

Sharper than

intermolecular H-

bonds; higher

freq than

salicylate OH.[1]

Aromatic C-H 3050 – 3100 Weak Stretching

Diagnostic of

unsaturated aryl

ring.

Ester C=O 1720 – 1735 Strong Stretching

Conjugated

Ester. Shifted

slightly higher

than typical

benzoates

(~1715) due to

ortho-Cl

inductive effect

and steric

twisting.

Aromatic C=C 1580 – 1600 Med-Strong Stretching

Ring breathing

modes; splitting

often observed

due to

asymmetry.

C-O (Ester) 1270 – 1290 Strong Stretching

Asymmetric C-O-

C stretch (Ar-O-

C).[1]

C-O (Phenol) 1180 – 1220 Strong Stretching
Ar-OH bond

stretch.

Ar-Cl 1050 – 1090 Med Stretching Aryl chloride

band; often

obscured but
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diagnostic if

resolved.

Substitution 740 – 780 Strong Bending (OOP)

1,2,3-

Trisubstituted

Pattern. Critical

for distinguishing

from para/meta

isomers.[1]

Comparative Analysis: Target vs. Alternatives
Distinguishing the target from its structural isomers is the primary challenge in QC. The table

below highlights the "Decision Peaks"—spectral features that definitively rule out alternatives.

Table 2: Spectral Differentiation Guide
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Compound Structure Note
Key Differentiator
(IR)

Mechanism

Ethyl 2-chloro-3-

hydroxybenzoate

Target (OH at 3, Cl at

2)

C=O: ~1725 cm⁻¹OH:

~3350 cm⁻¹

No Chelation. Cl

prevents OH-C=O H-

bonding.[1] Inductive

effect raises C=O freq.

Ethyl 3-chloro-2-

hydroxybenzoate

Isomer (OH at 2, Cl at

3)

C=O: ~1675 cm⁻¹OH:

~3100 cm⁻¹ (Broad)

Chelation (Salicylate

Effect). Strong

intramolecular H-bond

lowers C=O frequency

significantly.[1]

Ethyl 3-

hydroxybenzoate
Precursor (No Cl)

C=O: ~1715

cm⁻¹Fingerprint:

680/760 cm⁻¹

Standard Conjugation.

Lacks the inductive

shift of Cl; different

OOP bending pattern

(1,3-disubstituted).[1]

Ethyl 4-chloro-3-

hydroxybenzoate
Regioisomer (Cl at 4)

Fingerprint: 800-850

cm⁻¹

1,2,4-Trisubstitution.

Shows adjacent

hydrogens (2H)

bending pattern

distinct from 1,2,3-

pattern.[1]

Deep Dive: The "Salicylate Shift" Trap
Researchers often confuse the target with its 2-hydroxy isomer.

Scenario: You observe a carbonyl peak at 1680 cm⁻¹.

Conclusion: This is NOT Ethyl 2-chloro-3-hydroxybenzoate. It is likely the 2-hydroxy

isomer (Ethyl 3-chloro-2-hydroxybenzoate).

Reasoning: The target molecule has the hydroxyl group at position 3 (meta to ester). It

cannot form the 6-membered hydrogen-bonded transition state required to lower the

carbonyl frequency. Therefore, the target must show a "normal" ester peak >1715 cm⁻¹.
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Decision Workflow (Graphviz)
The following logic tree illustrates the step-by-step process for confirming the identity of Ethyl
2-chloro-3-hydroxybenzoate using IR data.

Start: Acquire IR Spectrum

Check Carbonyl (C=O) Region
(1650 - 1750 cm⁻¹)

Peak < 1700 cm⁻¹
(e.g., 1675 cm⁻¹)

Strong H-Bonding

Peak > 1715 cm⁻¹
(e.g., 1725 cm⁻¹)

No Chelation

Result: 2-Hydroxy Isomer
(Salicylate Effect detected)

Analyze Fingerprint Region
(650 - 900 cm⁻¹)

Strong Bands:
~740-780 cm⁻¹
(3 Adjacent H's)

Strong Bands:
~800-850 cm⁻¹
(2 Adjacent H's)

Verify Cl Influence
(C=O shift vs. Precursor)

Result: 4-Chloro Isomer
(Regioisomer)

CONFIRMED:
Ethyl 2-chloro-3-hydroxybenzoate

Inductive Shift + 1,2,3 Pattern

Click to download full resolution via product page
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Caption: Logical decision tree for distinguishing Ethyl 2-chloro-3-hydroxybenzoate from

common isomers based on Carbonyl shift and Fingerprint substitution patterns.

Detailed Protocol: Purity & Identity Verification
Objective
To confirm the identity of synthesized/purchased Ethyl 2-chloro-3-hydroxybenzoate (Target)

and detect contamination by the non-chlorinated precursor (Ethyl 3-hydroxybenzoate).

Step-by-Step Workflow
Background Collection: Collect a background spectrum (air) to remove atmospheric CO₂

(2350 cm⁻¹) and H₂O lines.[1]

Sample Loading: Place ~2 mg of sample onto the ATR crystal. Apply pressure until the

preview spectrum amplitude stabilizes.

Acquisition: Scan from 4000 to 600 cm⁻¹.

Critical Region Analysis (Zoom In):

Region 1 (1700-1750 cm⁻¹): Look for a single sharp peak at ~1725 cm⁻¹.

Contamination Flag: A shoulder or split peak at 1715 cm⁻¹ suggests residual Ethyl 3-

hydroxybenzoate (precursor).[1]

Region 2 (3200-3500 cm⁻¹): Assess the OH band shape.

Target: Medium broadness (interaction with Cl).[1]

Contamination: Very broad, undefined tailing suggests wet sample or different H-

bonding network.

Reporting: Report peak positions to nearest whole number. Verify absence of peaks at 1670-

1690 cm⁻¹ (Isomer check).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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